2-[(Hexyloxy)carbonyl]pyrrolidine

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: hexyl pyrrolidine-2-carboxylate
• InChI: InChI=1S/C11H21NO2/c1-2-3-4-5-9-14-11(13)10-7-6-8-12-10/h10,12H,2-9H2,1H3
• InChI Key: NRCXMKKMPKLZRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C1CCCN1

Description

2-[(Hexyloxy)carbonyl]pyrrolidine is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 24.9 g. (0.01 mol.) of N-carbobenzoxy-DL-proline and 11.22 g. (0.11 mol.) of n-hexanol in 200 ml. of dry dimethylformamide and 7.9 g. pyridine at room temperature is added 20.6 g. (0.01 mol.) of N,N'-dicyclohexylcarbodiimide. After stirring this mixture at room temperature for 16 hours, the precipitated N,N'-dicyclohexylurea is filtered off, the filtrate is diluted with a large volume of saturated aqueous sodium chloride, and this is thoroughly extracted with chloroform. The combined extracts are dried and concentrated in vacuo to give an oil comprising 1-(benzyloxy)carbonyl)]-2-[(hexyloxy)carbonyl]pyrrolidine.